molecular formula C9H18N2OS B13007435 3-((2,2-Dimethylthietan-3-yl)amino)butanamide

3-((2,2-Dimethylthietan-3-yl)amino)butanamide

Cat. No.: B13007435
M. Wt: 202.32 g/mol
InChI Key: AHNQQJKOSQMWJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Chemical Reactions Analysis

3-((2,2-Dimethylthietan-3-yl)amino)butanamide can undergo various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

    Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

3-((2,2-Dimethylthietan-3-yl)amino)butanamide has various scientific research applications, including:

Comparison with Similar Compounds

3-((2,2-Dimethylthietan-3-yl)amino)butanamide can be compared with other similar compounds, such as:

    2-Amino-2,3-dimethylbutyramide: Similar in structure but differs in the presence of the thietan ring.

    N,N-Dimethylbutanamide: Lacks the thietan ring and has different chemical properties.

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and physical properties .

Properties

Molecular Formula

C9H18N2OS

Molecular Weight

202.32 g/mol

IUPAC Name

3-[(2,2-dimethylthietan-3-yl)amino]butanamide

InChI

InChI=1S/C9H18N2OS/c1-6(4-8(10)12)11-7-5-13-9(7,2)3/h6-7,11H,4-5H2,1-3H3,(H2,10,12)

InChI Key

AHNQQJKOSQMWJC-UHFFFAOYSA-N

Canonical SMILES

CC(CC(=O)N)NC1CSC1(C)C

Origin of Product

United States

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